molecular formula C11H12N2O4 B8383848 8-Methoxy-7-nitro-1,3,4,5-tetrahydro-benzo[d]azepin-2-one

8-Methoxy-7-nitro-1,3,4,5-tetrahydro-benzo[d]azepin-2-one

Cat. No.: B8383848
M. Wt: 236.22 g/mol
InChI Key: CRRICDGMFDYLIL-UHFFFAOYSA-N
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Description

8-Methoxy-7-nitro-1,3,4,5-tetrahydro-benzo[d]azepin-2-one is a useful research compound. Its molecular formula is C11H12N2O4 and its molecular weight is 236.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O4

Molecular Weight

236.22 g/mol

IUPAC Name

7-methoxy-8-nitro-1,2,3,5-tetrahydro-3-benzazepin-4-one

InChI

InChI=1S/C11H12N2O4/c1-17-10-5-8-6-11(14)12-3-2-7(8)4-9(10)13(15)16/h4-5H,2-3,6H2,1H3,(H,12,14)

InChI Key

CRRICDGMFDYLIL-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C2CCNC(=O)CC2=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

765 mg (4 mmol) of 8-methoxy-1,3,4,5-tetrahydro-2H-3-benzazepin-2-one were added to a mixture of 15 ml of concentrated nitric acid and 1.5 ml of fuming nitric acid at a temperature between 3° and 5° C., while stirring. After stirring at this temperature for 30 minutes more, the mixture was poured into ice water, and the aqueous mixture was neutralized with potassium carbonate. The precipitate formed thereby was suction-filtered off, washed with water and dried. The yellow crystals were purified by chromatography on silica gel, using ethyl acetate as the eluant, to separate the corresponding 9-nitro- and 7,9-dinitro-isomers.
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765 mg
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15 mL
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1.5 mL
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reactant
Reaction Step One
[Compound]
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ice water
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